4-Acetamido Antipyrine
4-Acetamido Antipyrine
4-acetamidoantipyrine is a member of the class of pyrazoles that is antipyrine substituted by an acetylamino group at position 4. It is a drug metabolite of metamizole. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a member of pyrazoles and a member of acetamides. It derives from an antipyrine.
Brand Name:
Vulcanchem
CAS No.:
83-15-8
VCID:
VC0030449
InChI:
InChI=1S/C13H15N3O2/c1-9-12(14-10(2)17)13(18)16(15(9)3)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,17)
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C
Molecular Formula:
C13H15N3O2
Molecular Weight:
245.28 g/mol
4-Acetamido Antipyrine
CAS No.: 83-15-8
Reference Standards
VCID: VC0030449
Molecular Formula: C13H15N3O2
Molecular Weight: 245.28 g/mol
| CAS No. | 83-15-8 |
|---|---|
| Product Name | 4-Acetamido Antipyrine |
| Molecular Formula | C13H15N3O2 |
| Molecular Weight | 245.28 g/mol |
| IUPAC Name | N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetamide |
| Standard InChI | InChI=1S/C13H15N3O2/c1-9-12(14-10(2)17)13(18)16(15(9)3)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,17) |
| Standard InChIKey | OIAGWXKSCXPNNZ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C |
| Description | 4-acetamidoantipyrine is a member of the class of pyrazoles that is antipyrine substituted by an acetylamino group at position 4. It is a drug metabolite of metamizole. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a member of pyrazoles and a member of acetamides. It derives from an antipyrine. |
| Synonyms | N-(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)acetamide; 4-(N-Acetylamino)antipyrine; 4-Acetylaminophenazone; Acetylaminoantipyrine; N-Acetyl-4-aminoantipyrine; N-Acetyl-4-aminophenazone; N-Antipyrinylacetamide; NSC 331807; _x000B_ |
| PubChem Compound | 65743 |
| Last Modified | Nov 11 2021 |
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